Cas no 152213-61-1 (2-(6-Bromo-1H-indol-3-yl)acetonitrile)

2-(6-Bromo-1H-indol-3-yl)acetonitrile structure
152213-61-1 structure
Product Name:2-(6-Bromo-1H-indol-3-yl)acetonitrile
CAS No:152213-61-1
MF:C10H7BrN2
MW:235.079981088638
MDL:MFCD09954794
CID:2063584
PubChem ID:15819328
Update Time:2025-04-21

2-(6-Bromo-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Nitrile-6-Bromo-1H-indole-3-acetic acid
    • 6-Bromoindole-3-acetonitrile
    • 2-(6-bromo-1H-indol-3-yl)acetonitrile
    • SCHEMBL6029334
    • DTXSID60578593
    • EN300-112038
    • 6-Bromo-1H-indole-3-acetonitrile
    • MFCD09954794
    • E82509
    • CS-0226119
    • (6-Bromo-1H-indol-3-yl)acetonitrile
    • MSIDSSLYDVKLRA-UHFFFAOYSA-N
    • CGA21361
    • 152213-61-1
    • AKOS011637551
    • SB15218
    • NS-03141
    • Z978942444
    • DB-063935
    • 2-(6-Bromo-1H-indol-3-yl)acetonitrile
    • MDL: MFCD09954794
    • Inchi: 1S/C10H7BrN2/c11-8-1-2-9-7(3-4-12)6-13-10(9)5-8/h1-2,5-6,13H,3H2
    • InChI Key: MSIDSSLYDVKLRA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC=C2CC#N

Computed Properties

  • Exact Mass: 233.97926g/mol
  • Monoisotopic Mass: 233.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.6Ų

2-(6-Bromo-1H-indol-3-yl)acetonitrile Pricemore >>

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